79-33-4

L-Lactic acid

In Stock

• CAS RN:
• 79-33-4

• Formula:
• C3H6O3

• InChI:
• InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/t2-/m0/s1

• InChIKey:
• JVTAAEKCZFNVCJ-REOHCLBHSA-N

• D-Lactic acid, also known as lactate or D-milchsaeure, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. D-Lactic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D-Lactic acid has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, D-lactic acid is primarily located in the mitochondria and cytoplasm. D-Lactic acid exists in all eukaryotes, ranging from yeast to humans. D-Lactic acid participates in a number of enzymatic reactions. In particular, D-Lactic acid can be converted into pyruvic acid;  which is catalyzed by the enzyme probable D-lactate dehydrogenase, mitochondrial...

2-Oxa-5-azabicyclo[2.2.1]heptane

In Stock

• CAS RN:
• 279-33-4

• Formula:
• C5H9NO

• InChI:
• InChI=1S/C5H9NO/c1-4-3-7-5(1)2-6-4/h4-6H,1-3H2

• InChIKey:
• DIQOUXNTSMWQSA-UHFFFAOYSA-N

• 2-Oxa-5-azabicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C5H9NO and its molecular weight is 99.13 g/mol. The purity is usually 95%.

Tetraphenylcyclopentadienone

In Stock

• CAS RN:
• 479-33-4

• Formula:
• C29H20O

• InChI:
• InChI=1S/C29H20O/c30-29-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(29)24-19-11-4-12-20-24/h1-20H

• InChIKey:
• PLGPSDNOLCVGSS-UHFFFAOYSA-N

• Tetraphenylcyclopentadienone is a stilbenoid.

S-Benzo[d][1,3]dioxol-5-yl ethanethioate

In Stock

• CAS RN:
• 5279-33-4

• Formula:
• C9H8O3S

• InChI:
• InChI=1S/C9H8O3S/c1-6(10)13-7-2-3-8-9(4-7)12-5-11-8/h2-4H,5H2,1H3

• InChIKey:
• YHVSMDZUPZLGQL-UHFFFAOYSA-N

• S-Benzo[d][1,3]dioxol-5-yl ethanethioate is a useful research compound. Its molecular formula is C9H8O3S and its molecular weight is 196.22 g/mol. The purity is usually 95%.

6-Chloro-3-(2,3-dichlorophenyl)pyrazin-2-amine

In Stock

• CAS RN:
• 212779-33-4

• Formula:
• C10H6Cl3N3

• InChI:
• InChI=1S/C10H6Cl3N3/c11-6-3-1-2-5(8(6)13)9-10(14)16-7(12)4-15-9/h1-4H,(H2,14,16)

• InChIKey:
• UAZFZHXRKHSGLQ-UHFFFAOYSA-N

• 6-Chloro-3-(2,3-dichlorophenyl)pyrazin-2-amine is a useful research compound. Its molecular formula is C10H6Cl3N3 and its molecular weight is 274.53. The purity is usually 95%.

1-(3-(dimethylamino)propyl)-3-hydroxy-4-(thiophene-2-carbonyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 380879-33-4

• Formula:
• C21H24N2O3S

• InChI:
• InChI=1S/C21H24N2O3S/c1-14-7-9-15(10-8-14)18-17(19(24)16-6-4-13-27-16)20(25)21(26)23(18)12-5-11-22(2)3/h4,6-10,13,18,25H,5,11-12H2,1-3H3

• InChIKey:
• ZHBVCQGHXASITQ-UHFFFAOYSA-N

• 1-(3-(dimethylamino)propyl)-3-hydroxy-4-(thiophene-2-carbonyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide

In Stock

• CAS RN:
• 851979-33-4

• Formula:
• C15H12ClN3O2S

• InChI:
• InChI=1S/C15H12ClN3O2S/c1-21-11-7-3-2-5-9(11)14(20)18-19-15-17-13-10(16)6-4-8-12(13)22-15/h2-8H,1H3,(H,17,19)(H,18,20)

• InChIKey:
• NABUNDXYTRHZKO-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H12ClN3O2S and its molecular weight is 333.79. The purity is usually 95%.

5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-2-(N-methylcarbamoyl)oxymethyl-1H-imidazole

• CAS RN:
• 178979-33-4

• Formula:
• C16H19Cl2N3O2S

• InChI:
• InChI=1S/C16H19Cl2N3O2S/c1-9(2)14-15(24-12-6-10(17)5-11(18)7-12)21(4)13(20-14)8-23-16(22)19-3/h5-7,9H,8H2,1-4H3,(H,19,22)

• InChIKey:
• UWGIQPQQGRFVNH-UHFFFAOYSA-N

• 5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-2-(N-methylcarbamoyl)oxymethyl-1H-imidazole is a useful research compound. Its molecular formula is C16H19Cl2N3O2S and its molecular weight is 388.3 g/mol. The purity is usually 95%.

2,4-Dimethyl-3'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898779-33-4

• Formula:
• C18H18O3

• InChI:
• InChI=1S/C18H18O3/c1-12-6-7-16(13(2)10-12)17(19)14-4-3-5-15(11-14)18-20-8-9-21-18/h3-7,10-11,18H,8-9H2,1-2H3

• InChIKey:
• UGXTXQYYLWQYJC-UHFFFAOYSA-N

• 2,4-Dimethyl-3'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.

7-Ethoxy-4-(2-oxochromen-3-yl)chromen-2-one

In Stock

• CAS RN:
• 869079-33-4

• Formula:
• C20H14O5

• InChI:
• InChI=1S/C20H14O5/c1-2-23-13-7-8-14-15(11-19(21)24-18(14)10-13)16-9-12-5-3-4-6-17(12)25-20(16)22/h3-11H,2H2,1H3

• InChIKey:
• HUVZJAZIYKNDCM-UHFFFAOYSA-N

• 7-Ethoxy-4-(2-oxochromen-3-yl)chromen-2-one is a useful research compound. Its molecular formula is C20H14O5 and its molecular weight is 334.327. The purity is usually 95%.

5,6,7,8-Tetrahydroisoquinolin-3(2H)-one

In Stock

• CAS RN:
• 102879-33-4

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c11-9-5-7-3-1-2-4-8(7)6-10-9/h5-6H,1-4H2,(H,10,11)

• InChIKey:
• NAVNEMDRBCCOTJ-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydroisoquinolin-3(2H)-one is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one

In Stock

• CAS RN:
• 1263179-33-4

• Formula:
• C6H4BrF2NO

• 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is a useful research compound. Its molecular formula is C6H4BrF2NO and its molecular weight is 224. The purity is usually 95%.

(2S)-3-[t-Butoxycarbonyl(isopropyl)amino]-2-(4-chlorophenyl)propanoic acid

In Stock

• CAS RN:
• 1001179-33-4

• Formula:
• C17H24ClNO4

• InChI:
• InChI=1S/C17H24ClNO4/c1-11(2)19(16(22)23-17(3,4)5)10-14(15(20)21)12-6-8-13(18)9-7-12/h6-9,11,14H,10H2,1-5H3,(H,20,21)/t14-/m1/s1

• InChIKey:
• GQWRBNJRKSPGTF-CQSZACIVSA-N

• (2S)-3-[t-Butoxycarbonyl(isopropyl)amino]-2-(4-chlorophenyl)propanoic acid is a useful research compound. Its molecular formula is C17H24ClNO4 and its molecular weight is 341.8 g/mol. The purity is usually 95%.

2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol

Usually In Stock

• CAS RN:
• 1797079-33-4

• Formula:
• C14H16N2O

• InChI:
• InChI=1S/C14H16N2O/c1-8-2-4-12-10(6-8)14(17)11-7-9(15)3-5-13(11)16-12/h2,4,6,9H,3,5,7,15H2,1H3,(H,16,17)

• InChIKey:
• SPFXOANXWHEVLM-UHFFFAOYSA-N

• 2-Amino-7-methyl-1,2,3,4-tetrahydroacridin-9-ol is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.295. The purity is usually 95%.

5-[(Pyridin-2-yloxy)methyl]pyrrolidin-2-one

In Stock

• CAS RN:
• 2175979-33-4

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c13-9-5-4-8(12-9)7-14-10-3-1-2-6-11-10/h1-3,6,8H,4-5,7H2,(H,12,13)

• InChIKey:
• GMLJTFQHCRRSLC-UHFFFAOYSA-N

• 5-[(Pyridin-2-yloxy)methyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.218. The purity is usually 95%.

(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

In Stock

• CAS RN:
• 2188279-33-4

• Formula:
• C18H17N3O2S2

• InChI:
• InChI=1S/C18H17N3O2S2/c22-17(14-3-1-13(2-4-14)15-7-10-24-11-15)21-8-5-16(6-9-21)23-18-20-19-12-25-18/h1-4,7,10-12,16H,5-6,8-9H2

• InChIKey:
• YHWMKXWADBAFFX-UHFFFAOYSA-N

• (4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is a useful research compound. Its molecular formula is C18H17N3O2S2 and its molecular weight is 371.47. The purity is usually 95%.

1-[4-(4-Methyl-1,3-oxazinane-3-carbonyl)piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361879-33-4

• Formula:
• C14H22N2O3

• InChI:
• InChI=1S/C14H22N2O3/c1-3-13(17)15-7-4-12(5-8-15)14(18)16-10-19-9-6-11(16)2/h3,11-12H,1,4-10H2,2H3

• InChIKey:
• IVEXLZGYHOUPRN-UHFFFAOYSA-N

• 1-[4-(4-Methyl-1,3-oxazinane-3-carbonyl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C14H22N2O3 and its molecular weight is 266.341. The purity is usually 95%.